Cas no 116605-69-7 (7-Bromo-8-methylpyrido2,3-bpyrazine)

• Product Name: 7-Bromo-8-methylpyrido2,3-bpyrazine
• CAS No: 116605-69-7
• MF: C₈H₆BrN₃
• MW: 224.057340145111
• MDL: MFCD09881188
• CID: 1206166
• PubChem ID: 33726435
• Update Time: 2025-09-21

7-Bromo-8-methylpyrido2,3-bpyrazine Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-8-methylpyrido[2,3-b]pyrazine
• AM803001
• 7-Bromo-8-methyl-1,4,5-triazanaphthalene
• SureCN1366474
• 7-bromo-8-methyl-pyrido[2,3-b]pyrazine
• 7-Brom-8-methyl-pyrido[2,3-b]pyrazin
• KB-81812
• MFCD09881188
• Pyrido[2,3-b]pyrazine, 7-bromo-8-methyl-
• A922128
• 3-b]pyrazine
• CS-0209614
• DTXSID00652841
• AKOS023553581
• SCHEMBL1366474
• AS-64560
• SY039612
• 116605-69-7
• BHHMPZQRVWVAAR-UHFFFAOYSA-N
• 7-broMo-8-Methylpyrido[2
• 7-Bromo-8-methylpyrido2,3-bpyrazine

• MDL： MFCD09881188
• Inchi： 1S/C8H6BrN3/c1-5-6(9)4-12-8-7(5)10-2-3-11-8/h2-4H,1H3
• InChI Key： BHHMPZQRVWVAAR-UHFFFAOYSA-N
• SMILES： BrC1C=NC2C(C=1C)=NC=CN=2

Computed Properties

• Exact Mass: 222.97451g/mol
• Monoisotopic Mass: 222.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.7Ų